3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(5-methylisoxazol-3-yl)-5-(4-nitrophenyl)-1H-pyrrol-2(5H)-one

Specification

• CAS No.: 618873-71-5
• Molecular Formula: C23H19N3O7
• Molecular Weight: 449.419
• IUPAC Name: (4E)-4-[hydroxy-(4-methoxy-3-methylphenyl)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)-5-(4-nitrophenyl)pyrrolidine-2,3-dione
• Standard InChI: InChI=1S/C23H19N3O7/c1-12-10-15(6-9-17(12)32-3)21(27)19-20(14-4-7-16(8-5-14)26(30)31)25(23(29)22(19)28)18-11-13(2)33-24-18/h4-11,20,27H,1-3H3/b21-19+
• Standard InChI Key: BRZIYNQIZLMQKJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)N2C(C(=C(C3=CC(=C(C=C3)OC)C)O)C(=O)C2=O)C4=CC=C(C=C4)[N+](=O)[O-]

Introduction

Synthesis and Preparation

The synthesis of such compounds often involves multi-step reactions, including condensation and cyclization processes. For example, the synthesis of similar pyrrole derivatives might involve the reaction of appropriate benzoyl chlorides with isoxazole derivatives in the presence of a base, followed by cyclization to form the pyrrole ring.

Potential Biological Activity

Compounds with similar structures have shown promise in various biological activities:

• Oncology: Some pyrrole derivatives have been studied for their anticancer properties.

• Metabolic Disorders: The methoxy and methyl substituents on the benzoyl group may influence interactions with biological targets related to metabolic pathways.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	Potential Biological Activity
3-Hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(5-methylisoxazol-3-yl)-5-phenyl-1H-pyrrol-2(5H)-one	C23H20N2O5	404.422 g/mol	Oncology, Metabolic Disorders
3-Hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(5-methylisoxazol-3-yl)-5-(4-nitrophenyl)-1H-pyrrol-2(5H)-one	Not Specified	Not Specified	Potential Anticancer, Metabolic Effects

Note: The specific molecular formula and weight for 3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(5-methylisoxazol-3-yl)-5-(4-nitrophenyl)-1H-pyrrol-2(5H)-one are not provided due to the lack of detailed information in the available literature.